Cas no 6309-61-1 (1,4-Dihydro-6-methylquinoxaline-2,3-dione)

1,4-Dihydro-6-methylquinoxaline-2,3-dione is a heterocyclic organic compound featuring a quinoxaline core structure with a methyl substituent at the 6-position. This compound is of interest in medicinal chemistry and biochemical research due to its potential as a precursor or intermediate in the synthesis of pharmacologically active molecules. Its quinoxaline scaffold is known for contributing to diverse biological activities, including enzyme inhibition and receptor modulation. The presence of the 2,3-dione moiety enhances its reactivity, making it suitable for further functionalization. The compound is typically characterized by high purity and stability, ensuring reliability in experimental applications. Its structural features make it a valuable tool for studying molecular interactions and developing novel therapeutic agents.
1,4-Dihydro-6-methylquinoxaline-2,3-dione structure
6309-61-1 structure
Product Name:1,4-Dihydro-6-methylquinoxaline-2,3-dione
CAS No:6309-61-1
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD03055725
CID:526324
PubChem ID:87569323
Update Time:2025-05-28

1,4-Dihydro-6-methylquinoxaline-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 6-Methylquinoxaline-2,3(1H,4H)-dione
    • 1,4-Dihydro-6-methylquinoxaline-2,3-dione
    • 1,4-DIHYDRO-6-METHYL-QUINOXALINE-2,3-DIONE
    • 2,3-Dihydroxy-6-methylquinoxaline
    • 2,3-Quinoxalinedione,1,4-dihydro-6-methyl-
    • 6-Methyl-quinoxaline-2,3-diol
    • 6-Methyl-1,4-dihydroquinoxaline-2,3-dione
    • 6-Methylquinoxaline-2,3-diol
    • HOHZZPCLZWZMOM-UHFFFAOYSA-N
    • 6-Methyl-1,4-dihydro-2,3-quinoxalinedione
    • 2,3-Quinoxalinedione, 1,4-dihydro-6-methyl-
    • 6-Methyl-1,2,3,4-tetrahydroquinoxaline-2,3-dione
    • 2,3-quinoxalinediol, 6-methyl-
    • NSC41606
    • Oprea1_525404
    • STL507344
    • SY057471
    • SR-01000441209-1
    • SCHEMBL437550
    • SCHEMBL10553377
    • CHEMBL27337
    • D87108
    • 6309-61-1
    • EINECS 228-628-2
    • ALBB-024742
    • AKOS030211644
    • CS-0152914
    • 6-Methyl-1,4-dihydro-quinoxaline-2,3-dione
    • 3-hydroxy-6-methyl-2(1H)-quinoxalinone
    • 1,4-DIHYDRO-6-METHYLQUINOLAXINE-2,3-DIONE
    • EN300-748906
    • SCHEMBL5760370
    • SR-01000441209
    • NSC 41606
    • AS-62709
    • DFE4V4JT6R
    • 1,4-Dihydro-6-methylquinoxaline-2,3-dione, AldrichCPR
    • DTXSID70212416
    • NS00035292
    • 6-Methyl-1,4-dihydro-2,3-quinoxalinedione #
    • AKOS000291479
    • AKOS004902607
    • NSC-41606
    • CCG-321700
    • InChI=1/C9H8N2O2/c1-5-2-3-6-7(4-5)11-9(13)8(12)10-6/h2-4H,1H3,(H,10,12)(H,11,13)
    • MFCD03055725
    • STK394160
    • D2970
    • 1,4-Dihydro-6-methyl-2,3-quinoxalinedione
    • HOHZZPCLZWZMOM-UHFFFAOYSA-
    • MDL: MFCD03055725
    • Inchi: 1S/C9H8N2O2/c1-5-2-3-6-7(4-5)11-9(13)8(12)10-6/h2-4H,1H3,(H,10,12)(H,11,13)
    • InChI Key: HOHZZPCLZWZMOM-UHFFFAOYSA-N
    • SMILES: O=C1C(NC2C=CC(C)=CC=2N1)=O

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.28
  • Boiling Point: 467°C at 760 mmHg
  • Flash Point: 236.2°C
  • Refractive Index: 1.576
  • PSA: 66.24000
  • LogP: 1.34940
  • Solubility: Not determined

1,4-Dihydro-6-methylquinoxaline-2,3-dione Security Information

  • Hazard Category Code: 22
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi

1,4-Dihydro-6-methylquinoxaline-2,3-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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